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Compound of Interest

Compound Name: Liazal

Cat. No.: B1231680 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of Liazal,
with its active ingredient mesalamine, is critical for maintaining laboratory safety and ensuring

environmental compliance. This guide provides a comprehensive, step-by-step procedure for

the safe handling and disposal of Liazal in a laboratory environment.

Hazard Profile and Safety Precautions
Mesalamine, the active pharmaceutical ingredient in Liazal, is classified as a hazardous

substance that can cause skin, eye, and respiratory irritation.[1][2][3] Therefore, appropriate

personal protective equipment (PPE) should be worn when handling the compound for

disposal. This includes chemical-resistant gloves, safety goggles, and a lab coat.

Quantitative Data Summary
For a clear understanding of the hazards associated with mesalamine, the following table

summarizes its key classifications.
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Hazard Classification Description Precautionary Statement

Skin Irritation Causes skin irritation.[1][2][3]
Wash skin thoroughly after

handling.[2]

Eye Irritation
Causes serious eye irritation.

[1][2][3]

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes.[2]

Respiratory Irritation
May cause respiratory

irritation.[1][2][3]

Avoid breathing dust. Use in a

well-ventilated area.[2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of Liazal and mesalamine-contaminated materials

is through a licensed professional waste disposal service, utilizing chemical incineration.[1]

1. Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Body Protection: A laboratory coat is mandatory.

2. Waste Segregation and Collection:

Identify all Liazal waste, including unused tablets, powder, and any materials contaminated

with mesalamine (e.g., gloves, weighing paper, pipette tips).

Collect all Liazal waste in a dedicated, clearly labeled, and sealed hazardous waste

container.

The container must be compatible with the chemical and properly labeled as "Hazardous

Waste" with the name "Mesalamine" clearly visible.

3. Storage:
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Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

4. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and reputable waste disposal

company.

Ensure the disposal company will use high-temperature chemical incineration for the

destruction of the pharmaceutical waste.[1]

Do not dispose of Liazal or mesalamine-contaminated materials in the regular trash or down

the drain.

5. Contaminated Packaging:

Dispose of any empty but contaminated packaging in the same manner as the unused

product.[1][2]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Liazal
in a laboratory setting.
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Liazal Disposal Workflow
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Caption: Workflow for the safe and compliant disposal of Liazal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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